Cas no 204908-34-9 (1-methoxy-4-trifluoromethanesulfonylmethanesulfonylbenzene)

• Product Name: 1-methoxy-4-trifluoromethanesulfonylmethanesulfonylbenzene
• CAS No: 204908-34-9
• MF: C₉H₉F₃O₅S₂
• MW: 318.289971113205
• CID: 5192663
• Update Time: 2025-05-22

1-methoxy-4-trifluoromethanesulfonylmethanesulfonylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-methoxy-4-trifluoromethanesulfonylmethanesulfonylbenzene

• Inchi： 1S/C9H9F3O5S2/c1-17-7-2-4-8(5-3-7)18(13,14)6-19(15,16)9(10,11)12/h2-5H,6H2,1H3
• InChI Key： RADKSQIPFBRFSM-UHFFFAOYSA-N
• SMILES： C1(OC)=CC=C(S(CS(C(F)(F)F)(=O)=O)(=O)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 1-methoxy-4-trifluoromethanesulfonylmethanesulfonylbenzene

1-Methoxy-4-Trifluoromethanesulfonylmethanesulfonylbenzene: A Comprehensive Overview

1-Methoxy-4-trifluoromethanesulfonylmethanesulfonylbenzene, also known by its CAS number 204908-34-9, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique structure, which combines a methoxy group and two trifluoromethanesulfonyl groups attached to a benzene ring. The presence of these functional groups imparts distinctive chemical and physical properties, making it a valuable material in research and industrial settings.

The synthesis of 1-methoxy-4-trifluoromethanesulfonylmethanesulfonylbenzene involves a series of carefully controlled reactions, often utilizing advanced methodologies such as Suzuki coupling or other cross-coupling techniques. These methods ensure high yields and purity, which are critical for its intended applications. Recent advancements in catalytic systems have further enhanced the efficiency of these syntheses, aligning with the growing demand for sustainable chemical processes.

One of the most notable applications of this compound is in the field of materials science, where it serves as a precursor for the synthesis of advanced polymers and high-performance materials. Its ability to undergo various functionalization reactions makes it an ideal building block for constructing complex molecular architectures. For instance, researchers have employed this compound to develop novel thermoresistant polymers, which exhibit exceptional stability under extreme conditions.

In addition to its role in materials science, 1-methoxy-4-trifluoromethanesulfonylmethanesulfonylbenzene has found significant utility in pharmaceutical research. The trifluoromethanesulfonyl groups are known to confer unique pharmacokinetic properties, making this compound a promising candidate for drug development. Recent studies have explored its potential as a scaffold for designing bioactive molecules with improved solubility and bioavailability.

The chemical stability of this compound is another attribute that contributes to its versatility. Its resistance to degradation under standard conditions ensures long-term usability, which is particularly important in industrial applications. Furthermore, the compound's ability to participate in a wide range of reactions, including nucleophilic substitutions and electrophilic aromatic substitutions, underscores its value as a versatile reagent in organic synthesis.

From an environmental perspective, the production and handling of 1-methoxy-4-trifluoromethanesulfonylmethanesulfonylbenzene adhere to stringent safety protocols. Researchers have also investigated its environmental impact, with studies focusing on its biodegradation pathways and potential for eco-friendly disposal methods. These efforts align with the global push towards sustainable chemistry practices.

In conclusion, 1-methoxy-4-trifluoromethanesulfonylmethanesulfonylbenzene stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with advancements in synthetic methodologies and application-oriented research, positions it as a key material in both academic and industrial contexts. As research continues to uncover new possibilities for this compound, its role in driving innovation is expected to grow significantly.